Cas no 2309554-11-6 (4-(methoxymethyl)-1-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole)

• Product Name: 4-(methoxymethyl)-1-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole
• CAS No: 2309554-11-6
• MF: C₁₃H₁₇N₅O₂S
• MW: 307.371380567551
• CID: 5338421
• Update Time: 2025-07-16

4-(methoxymethyl)-1-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• (3-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-methylthiazol-5-yl)methanone
• [3-[4-(methoxymethyl)triazol-1-yl]pyrrolidin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone
• 4-(methoxymethyl)-1-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole

• Inchi： 1S/C13H17N5O2S/c1-9-12(21-8-14-9)13(19)17-4-3-11(6-17)18-5-10(7-20-2)15-16-18/h5,8,11H,3-4,6-7H2,1-2H3
• InChI Key： YPGYNDVEHUERBU-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(N1CCC(C1)N1C=C(COC)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 0.4
• Topological Polar Surface Area: 101

Additional information on 4-(methoxymethyl)-1-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole

Chemical Profile of 4-(methoxymethyl)-1-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole (CAS No. 2309554-11-6)

The compound 4-(methoxymethyl)-1-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole, identified by its CAS number 2309554-11-6, represents a sophisticated molecular entity with significant potential in the field of pharmaceutical chemistry. This heterocyclic compound combines multiple functional groups, including a pyrrolidine ring, a triazole moiety, and a thiazole derivative, which collectively contribute to its unique chemical and biological properties. The presence of an methoxymethyl substituent further enhances its reactivity and utility in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed ligands (MTDLs), which possess the ability to interact with multiple biological targets simultaneously. The structural framework of 4-(methoxymethyl)-1-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole aligns well with this concept. The thiazole core is a well-documented scaffold in drug discovery, known for its antimicrobial, anti-inflammatory, and anticancer activities. The integration of this moiety with a pyrrolidine ring and a triazole group creates a potent platform for modulating biological pathways.

In the context of modern drug development, the compound's design reflects a strategic approach to enhance binding affinity and selectivity. The pyrrolidine ring is often employed in medicinal chemistry due to its ability to mimic the conformational flexibility of natural products. This feature is particularly valuable in designing molecules that can interact with complex protein targets. Additionally, the triazole moiety is recognized for its stability and bioisosteric properties, which can be exploited to improve pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the thiazole, pyrrolidine, and triazole units suggests a broad spectrum of biological activity. Preliminary studies have indicated that derivatives of this class exhibit promising properties in inhibiting key enzymes involved in inflammatory and oncogenic pathways. For instance, modifications targeting the methoxymethyl group have shown enhanced efficacy in models of chronic inflammation.

The synthesis of such complex molecules requires meticulous attention to detail to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, are often employed to construct the desired framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be necessary to achieve enantiopure compounds, which are critical for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling techniques play a crucial role in understanding the interactions between this compound and its biological targets. Docking studies have been instrumental in predicting binding modes and affinities. These simulations not only guide experimental design but also provide insights into structure-activity relationships (SAR). By leveraging high-performance computing resources, researchers can rapidly screen large libraries of analogs to identify lead compounds with optimized properties.

The role of spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (MS), and infrared spectroscopy (IR) is indispensable in characterizing the structural integrity of 4-(methoxymethyl)-1-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole. These methods provide detailed information about atomic connectivity, functional group assignments, and purity assessments. High-resolution mass spectrometry (HRMS) is particularly valuable for confirming molecular weight and detecting any impurities or degradation products.

In conclusion, the compound 4-(methoxymethyl)-1-1-(4-methyl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole (CAS No. 2309554-11-6) exemplifies the innovative approaches being pursued in modern drug discovery. Its unique structural features offer a rich foundation for developing next-generation therapeutics targeting diverse diseases. As research progresses, further exploration into its biological activity and pharmacological profile will undoubtedly expand its therapeutic potential.